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Compound of Interest

Compound Name: Biotin-11-UTP

Cat. No.: B12394225 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and optimal

storage conditions for Biotin-11-UTP. Understanding these parameters is critical for ensuring

the integrity and performance of this essential reagent in a wide range of molecular biology

applications, from in vitro transcription and RNA labeling to microarray analysis and non-

radioactive detection systems. This document synthesizes publicly available data and

established principles of nucleotide chemistry to provide researchers with the necessary

information for proper handling, storage, and stability assessment.

Core Stability and Storage Recommendations
The stability of Biotin-11-UTP is paramount for its effective use. Degradation, primarily through

hydrolysis of the triphosphate chain, can lead to a loss of function and unreliable experimental

results. The following tables summarize the recommended storage conditions and known

stability profiles based on manufacturer data sheets and analogous nucleotide stability studies.

Table 1: Recommended Storage and Handling of Biotin-11-UTP
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Parameter Recommendation Source(s)

Long-Term Storage

Temperature
-20°C [1][2][3][4][5]

Short-Term Storage

Temperature
4°C (for short-term only) [6]

Shipping Condition Shipped on gel packs [5]

Shelf Life (at -20°C) At least 12 months [4][5]

Freeze-Thaw Cycles
Avoid repeated cycles; aliquot

upon receipt
[6]

Light and Moisture Protection
Store in the dark and protect

from moisture
[4]

Initial Handling
Centrifuge the vial briefly

before opening
[5]

Table 2: Quantitative Stability Data for Biotin-11-UTP and Related Nucleotides
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Condition Stability Notes Source(s)

1 mM Solution in

Water/Neutral Buffer
1 month at 4°C

Based on data for

biotinylated

nucleotides.

[3]

6 months at -20°C

Based on data for

biotinylated

nucleotides.

[3][6]

Short-Term Ambient

Temperature

Exposure

Up to 1 week

cumulative exposure

is possible

Manufacturer's

statement for some

formulations.

[5]

pH Stability

Stable in aqueous

solutions between pH

6.8 and 7.4

Based on the stability

of ATP. More extreme

pH leads to rapid

hydrolysis.

[2]

Optimal stability in a

pH range of 8.3 to

11.0

Based on studies of

dNTPs and UTP,

which show the

slowest degradation in

a slightly alkaline

buffer.

[7]

Purity (as supplied) ≥ 95% (by HPLC)

A common

specification from

multiple suppliers.

[5]

Molecular Structure and Potential Degradation
Pathway
Biotin-11-UTP is a uridine triphosphate analog that features a biotin molecule linked to the C5

position of the pyrimidine ring via an 11-atom spacer arm. This linker minimizes steric

hindrance, allowing for efficient enzymatic incorporation and subsequent detection.
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Caption: Molecular structure of Biotin-11-UTP.

The primary degradation pathway for Biotin-11-UTP, like other nucleoside triphosphates, is the

hydrolysis of the phosphoanhydride bonds in the triphosphate chain. This process is catalyzed

by acidic conditions and elevated temperatures, leading to the sequential loss of phosphate

groups.
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Biotin-11-UTP

Biotin-11-UDP

 Hydrolysis of γ-phosphate

Inorganic
Phosphate (Pi)

Inorganic
Pyrophosphate (PPi)

Biotin-11-UMP

 Hydrolysis of β-phosphate

Biotin-11-Uridine

 Hydrolysis of α-phosphate

1. Sample Preparation

2. Application of Stress Conditions

3. Analysis

4. Data Interpretation

Prepare aliquots of
Biotin-11-UTP solution

T=0 Control
(Analyze immediately)

Forced Degradation
(e.g., heat, acid, base, oxidation)

Freeze-Thaw Cycles
(e.g., 3-5 cycles of -20°C to RT)

RP-HPLC Analysis

Compare peak areas of Biotin-11-UTP
and degradation products to T=0 control.

Calculate % degradation.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

